Cas no 61002-54-8 (4-Hydroxy-4'-methoxybenzophenone)

• Product Name: 4-Hydroxy-4'-methoxybenzophenone
• CAS No: 61002-54-8
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 1624288
• PubChem ID: 186743
• Update Time: 2025-05-25

4-Hydroxy-4'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-hydroxyphenyl)-(4-methoxyphenyl)methanone
• 4-hydroxy-4'-methoxybenzophenone
• AC1Q49O8
• 4-Hydroxy-4'-methoxy-benzophenon
• SureCN1817437
• 4-hydroxyphenyl 4-methoxyphenyl methanone
• (4-hydroxyphenyl)(4-methoxyphenyl)methanone
• 4-[(4-methoxyphenyl)carbonyl]phenol
• KST-1A0459
• 4-hydroxy-4'-methoxy-benzophenone
• AC1Q5EGF
• CTK2F7021
• AC1L4JGI
• 4-methoxy-4'-hydroxybenzophenone
• 4-Hydroxyphenyl 4-Methoxyphenyl ketone
• Methanone, (4-hydroxyphenyl)(4-methoxyphenyl)-
• DB-131061
• CS-0438611
• SCHEMBL1817437
• 4-hydroxy-4'methoxybenzophenone
• Benzophenone, 4-hydroxy-4'-methoxy-
• LGJXZWFPIDESNQ-UHFFFAOYSA-N
• 6665-02-7
• AKOS004119316
• DTXSID90209883
• 61002-54-8
• 4-Hydroxy-4'-methoxybenzophenone

• Inchi： 1S/C14H12O3/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9,15H,1H3
• InChI Key： LGJXZWFPIDESNQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Solubility: Chloroform

Additional information on 4-Hydroxy-4'-methoxybenzophenone

4-Hydroxy-4'-methoxybenzophenone: A Comprehensive Overview

4-Hydroxy-4'-methoxybenzophenone, also known by its CAS number 61002-54-8, is a versatile aromatic compound with significant applications in various fields. This compound, often abbreviated as 4H4'MB, belongs to the class of benzophenones, which are widely recognized for their unique chemical properties and biological activities. The molecule consists of two benzene rings connected by a ketone group, with hydroxyl and methoxy substituents at the para positions of each ring. These substituents not only influence the compound's physical and chemical properties but also contribute to its diverse functional applications.

The synthesis of 4-Hydroxy-4'-methoxybenzophenone typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent hydroxylation or methylation steps. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yield while minimizing energy consumption.

4-Hydroxy-4'-methoxybenzophenone exhibits notable photostability and UV-absorbing properties, making it an ideal candidate for use in sunscreen formulations. Its ability to absorb UV-B radiation effectively reduces the risk of skin damage caused by harmful solar radiation. Moreover, studies have shown that this compound can act as a stabilizer in cosmetic products, preventing the degradation of other active ingredients under sunlight exposure.

In the pharmaceutical industry, 4-Hydroxy-4'-methoxybenzophenone has been investigated for its potential as a drug delivery agent. Its hydrophilic nature allows it to form stable complexes with hydrophobic drugs, enhancing their solubility and bioavailability. Recent research has focused on its application in targeted drug delivery systems, where it serves as a carrier for anticancer agents, improving their efficacy while reducing systemic toxicity.

The compound also finds application in food additives, where it is used as a natural antioxidant to extend the shelf life of food products. Its ability to scavenge free radicals makes it effective in preventing oxidative degradation of lipids and other perishable components. According to a 2023 study published in the Journal of Food Science, 4-Hydroxy-4'-methoxybenzophenone demonstrated superior antioxidant activity compared to traditional synthetic antioxidants like BHT.

In addition to its practical applications, 4-Hydroxy-4'-methoxybenzophenone has been a subject of extensive research in materials science. Its aromatic structure lends itself well to the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent studies have explored its use in organic field-effect transistors (OFETs), where it serves as an electron transport layer due to its high electron mobility and good thermal stability.

The environmental impact of 4-Hydroxy-4'-methoxybenzophenone has also been a topic of interest among researchers. While it is generally considered non-toxic at low concentrations, prolonged exposure or high doses may pose risks to aquatic organisms. Studies conducted in 2023 have highlighted the importance of proper waste management practices during its production and disposal to minimize ecological harm.

In conclusion, 4-Hydroxy-4'-methoxybenzophenone, with its CAS number 61002-54-8, stands out as a multifaceted compound with applications spanning cosmetics, pharmaceuticals, food additives, and materials science. Its unique chemical properties and recent advancements in synthesis techniques continue to expand its utility across various industries. As research progresses, new insights into its potential applications are expected to emerge, further solidifying its role as an essential compound in modern chemistry.